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Abstract

5-Nitrosalicylaldehyde, with the Chemical Abstracts Service (CAS) number 97-51-8, is a
versatile aromatic aldehyde of significant interest in various fields of chemical and
pharmaceutical research. Its unique molecular architecture, featuring hydroxyl, aldehyde, and
nitro functionalities on a benzene ring, imparts a wide range of reactivity, making it a valuable
intermediate in organic synthesis. This technical guide provides an in-depth overview of the
physicochemical properties, synthesis, spectral characterization, and key applications of 5-
Nitrosalicylaldehyde. Detailed experimental protocols for its synthesis and for the evaluation
of its notable antibacterial activity are presented. Furthermore, this document includes
structured data summaries and graphical representations of key workflows to facilitate its use in
a research and development setting.

Physicochemical Properties

5-Nitrosalicylaldehyde is a yellow to brown crystalline powder.[1] Its key physicochemical
properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 97-51-8 [2]
Molecular Formula C7HsNOa4 [3114]
Molecular Weight 167.12 g/mol [2][3]
Melting Point 125-128 °C [11[4115]
Boiling Point 300.2 °C at 760 mmHg [5]
Density ~1.5 g/cm?3 [1][5]
Yellow to orange to brown
Appearance [1]
powder or crystals
Partially soluble in water;
Solubility Soluble in ethanol, acetone, [4]16]
and other organic solvents.
IUPAC Name 2-hydroxy-5-nitrobenzaldehyde  [3]

Synthesis of 5-Nitrosalicylaldehyde

The primary method for the synthesis of 5-Nitrosalicylaldehyde is the nitration of

salicylaldehyde.[6] An alternative approach involves the formylation of p-nitrophenol. Detailed

protocols for both methods are provided below.

Experimental Protocol: Nitration of Salicylaldehyde

This protocol is adapted from a patented method and describes the synthesis of 5-

Nitrosalicylaldehyde via the nitration of salicylaldehyde using a mixed acid system.

Materials:

o Salicylaldehyde

e Glacial Acetic Acid

e Hydrofluoric Acid
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e Acetic Anhydride

e Fuming Nitric Acid

e |ce

e 250 mL three-neck flask

o Constant pressure dropping funnel
o Stirring apparatus

 Ice-water bath

Procedure:

e In a 250 mL three-neck flask, combine 100 mL of glacial acetic acid, 12.5 g of hydrofluoric
acid, 25.9 g of acetic anhydride, and 25.7 g of salicylaldehyde.

e Cool the mixture to below 5 °C using an ice-water bath while continuously stirring.
e Place 16.6 g of fuming nitric acid in a constant pressure dropping funnel.

o Slowly add the fuming nitric acid to the three-neck flask over a period of 2.5 hours, ensuring
the temperature is maintained between 5-10 °C.

 After the addition is complete, continue the reaction at 8-10 °C for 1 hour.
» Raise the temperature to 15-20 °C and continue the reaction for an additional hour.

o While still warm, pour the reaction mixture into a beaker containing 500 g of a crushed ice
and water mixture. Stir thoroughly and allow it to stand for at least 5 hours or overnight.

o Collect the resulting yellow solid precipitate by suction filtration.
e Wash the solid with water and dry to yield the crude product.

e The crude product can be further purified by extraction with hot water to obtain a light yellow
powder of 5-Nitrosalicylaldehyde.
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Experimental Protocol: Formylation of p-Nitrophenol
(Duff Reaction)

This method utilizes p-nitrophenol and hexamethylenetetramine in an improved Duff reaction.
Materials:

e p-Nitrophenol

o Hexamethylenetetramine

e Polyphosphoric Acid

e Hydrochloric Acid

e Sodium Hydroxide solution (e.g., 1%)

» Reaction flask with stirrer and heating mantle

Procedure:

o Heat polyphosphoric acid to 140-160 °C to remove any moisture, then cool to 100-110 °C.
e Add p-nitrophenol to the polyphosphoric acid.

e Add hexamethylenetetramine in batches while maintaining the temperature between 100-
110 °C.

e Once the addition is complete, adjust the temperature to 105-120 °C and react for 1-3 hours.
o After the reaction is complete, cool the mixture to room temperature (20-30 °C).

o Slowly add water to the reaction mixture with stirring, then cool to 0-10 °C to precipitate the
product.

o Filter the mixture to obtain the crude solid.

o Wash the filter cake with a dilute alkaline solution (e.g., 1% NaOH) to dissolve the product.
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e Adjust the pH of the filtrate to 3-4 with a dilute acidic solution (e.g., 18% HCI) to precipitate
the purified 5-Nitrosalicylaldehyde.

e Cool the mixture to 0-10 °C and allow it to stand for 1-4 hours.

« Filter, wash the solid with water, and dry to obtain the final product.[2]
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Synthesis and Characterization Workflow of 5-Nitrosalicylaldehyde
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Caption: Synthesis and Characterization Workflow.
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Spectral Data for Characterization

The structural identity and purity of 5-Nitrosalicylaldehyde are confirmed through various
spectroscopic techniques. The key spectral data are summarized below.

Technique Key Peaks/Signals Reference(s)

11.61 (s, 1H, -OH), 10.01 (s,
1H, -CHO), 8.58 (s, 1H, ArH),
8.42 (m, 1H, ArH), 7.14 (m, 1H,
ArH)

1H NMR (CDClIs, ppm)

Spectral data available,
characteristic peaks for

13C NMR aromatic carbons, aldehyde, [3]
and carbons attached to

hydroxyl and nitro groups.

Mass Spectrometry (MS) Molecular lon Peak (m/z): 167 [5]

~3070 (-OH stretch), ~2885
Infrared (IR) Spectroscopy (aldehyde C-H stretch), ~1660
(KBr, cm1) (C=0 stretch), ~1515 & ~1340
(NOz2 stretch)

Applications in Organic Synthesis

5-Nitrosalicylaldehyde serves as a crucial building block for the synthesis of a variety of
organic molecules, including pharmaceuticals and dyes.[6]

Synthesis of Coumarin Derivatives

Coumarins are a class of compounds with diverse biological activities. 5-Nitrosalicylaldehyde
can be used as a precursor for the synthesis of 6-nitrocoumarins through condensation
reactions. For example, the condensation of 5-nitrosalicylaldehyde with ethyl acetoacetate in
the presence of a base yields 6-nitro-3-acetylcoumarin.

Biological Activity: Antibacterial Properties
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5-Nitrosalicylaldehyde has demonstrated potent inhibitory effects against the growth of Gram-
positive bacteria, such as Staphylococcus aureus and Streptococcus pyogenes.[7] It is
reported to be less effective against Gram-negative bacteria like Escherichia coli.[7] The
proposed mechanism of action involves the inhibition of essential enzymes, such as bacterial
DNA gyrase.[7]

Experimental Protocol: Evaluation of Antibacterial
Activity

The antibacterial activity of 5-Nitrosalicylaldehyde can be assessed using standard
microbiological assays.

This method provides a qualitative assessment of antibacterial activity.

Materials:

Mueller-Hinton Agar (MHA) plates

Cultures of test bacteria (e.g., S. aureus, S. pyogenes)

5-Nitrosalicylaldehyde solution of known concentration

Sterile cork borer or pipette tip

Sterile swabs

Incubator

Procedure:

Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard.

Using a sterile swab, evenly inoculate the entire surface of an MHA plate with the bacterial
suspension.

Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

Add a defined volume (e.g., 50-100 pL) of the 5-Nitrosalicylaldehyde solution to each well.
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 Incubate the plates at 37 °C for 18-24 hours.

o Measure the diameter of the zone of inhibition (clear area around the well) to determine the
extent of antibacterial activity.

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a
microorganism.

Materials:

o 96-well microtiter plates

e Mueller-Hinton Broth (MHB)

e Bacterial inoculum

o Serial dilutions of 5-Nitrosalicylaldehyde

o Microplate reader or visual inspection

Procedure:

» Perform serial two-fold dilutions of the 5-Nitrosalicylaldehyde solution in MHB in the wells
of a 96-well plate.

 Inoculate each well with the bacterial suspension, ensuring a final concentration of
approximately 5 x 10> CFU/mL.

« Include positive (bacteria and broth, no compound) and negative (broth only) controls.

e Incubate the plate at 37 °C for 18-24 hours.

o Determine the MIC by identifying the lowest concentration of 5-Nitrosalicylaldehyde at
which no visible bacterial growth is observed.

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular
bacterium.
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Materials:
o MHA plates
o Results from the MIC assay

Procedure:

Take a small aliquot (e.g., 10 yL) from the wells of the MIC plate that showed no visible
growth.

Spread the aliquot onto a fresh MHA plate.

Incubate the MHA plates at 37 °C for 18-24 hours.

The MBC is the lowest concentration that results in no bacterial growth on the agar plate.
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Antibacterial Activity Screening Workflow

Prepare Bacterial Inoculum
(0.5 McFarland)

Y Y
Agar Well Diffusion Assay Minimum Inhibitory Concentration (MIC) Assay
Y Y
Measure Zone of Inhibition Minimum Bactericidal Concentration (MBC) Assay
Y Y
Determine MBC Value Determine MIC Value

Click to download full resolution via product page

Caption: Antibacterial Activity Screening Workflow.

Safety and Handling

5-Nitrosalicylaldehyde is harmful if swallowed and causes skin and eye irritation.[8]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
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coat, should be worn when handling this compound. It should be used in a well-ventilated area
or a fume hood. Store in a cool, dry place away from light and air.[9]

Conclusion

5-Nitrosalicylaldehyde (CAS 97-51-8) is a chemical intermediate with considerable utility in
synthetic chemistry and potential applications in drug discovery, particularly in the development
of new antibacterial agents. This guide has provided a comprehensive overview of its
properties, synthesis, and characterization, along with detailed experimental protocols to
facilitate its practical application in a laboratory setting. The presented data and workflows are
intended to serve as a valuable resource for researchers and scientists engaged in the fields of
chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [5-Nitrosalicylaldehyde (CAS 97-51-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543640#5-nitrosalicylaldehyde-cas-number-97-51-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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